Cas no 1804056-62-9 (4-(2-Carboxyethyl)-3-formylmandelic acid)
4-(2-Carboxyethyl)-3-formylmandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Carboxyethyl)-3-formylmandelic acid
-
- Inchi: 1S/C12H12O6/c13-6-9-5-8(11(16)12(17)18)2-1-7(9)3-4-10(14)15/h1-2,5-6,11,16H,3-4H2,(H,14,15)(H,17,18)
- InChI Key: YQYBCNZAWXWYAL-UHFFFAOYSA-N
- SMILES: OC(C(=O)O)C1C=CC(=C(C=O)C=1)CCC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 327
- XLogP3: 0.1
- Topological Polar Surface Area: 112
4-(2-Carboxyethyl)-3-formylmandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026061-250mg |
4-(2-Carboxyethyl)-3-formylmandelic acid |
1804056-62-9 | 97% | 250mg |
494.40 USD | 2021-06-18 | |
| Alichem | A015026061-500mg |
4-(2-Carboxyethyl)-3-formylmandelic acid |
1804056-62-9 | 97% | 500mg |
782.40 USD | 2021-06-18 | |
| Alichem | A015026061-1g |
4-(2-Carboxyethyl)-3-formylmandelic acid |
1804056-62-9 | 97% | 1g |
1,445.30 USD | 2021-06-18 |
4-(2-Carboxyethyl)-3-formylmandelic acid Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-(2-Carboxyethyl)-3-formylmandelic acid
Recent Advances in the Study of 4-(2-Carboxyethyl)-3-formylmandelic acid (CAS: 1804056-62-9) in Chemical Biology and Pharmaceutical Research
4-(2-Carboxyethyl)-3-formylmandelic acid (CAS: 1804056-62-9) is a chemically synthesized compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, including a carboxyl and formyl group, has shown promising potential in various applications, ranging from drug development to biochemical assays. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications.
One of the key areas of interest is the role of 4-(2-Carboxyethyl)-3-formylmandelic acid as an intermediate in the synthesis of more complex bioactive molecules. Researchers have reported its utility in the development of novel enzyme inhibitors, particularly those targeting metabolic pathways involved in inflammatory diseases and cancer. The compound's ability to interact with specific enzymes and modulate their activity has made it a valuable tool in drug discovery efforts.
In a recent study published in the *Journal of Medicinal Chemistry*, researchers demonstrated the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors of the enzyme COX-2, which is implicated in inflammation and pain. The study highlighted the compound's high yield and purity under optimized synthetic conditions, making it a viable candidate for large-scale production. Additionally, its structural versatility allows for further modifications to enhance its pharmacological properties.
Another significant development involves the use of 4-(2-Carboxyethyl)-3-formylmandelic acid in proteomics research. A team of scientists utilized the compound as a reactive probe to label and identify specific protein targets in complex biological samples. This approach has provided new insights into protein-protein interactions and post-translational modifications, which are critical for understanding disease mechanisms and developing targeted therapies.
Despite these advancements, challenges remain in the widespread adoption of 4-(2-Carboxyethyl)-3-formylmandelic acid. Issues such as stability under physiological conditions and potential off-target effects need to be addressed through further research. However, the compound's unique properties and demonstrated applications underscore its potential as a valuable asset in chemical biology and pharmaceutical research.
In conclusion, 4-(2-Carboxyethyl)-3-formylmandelic acid (CAS: 1804056-62-9) represents a promising area of study with diverse applications in drug discovery and biochemical research. Ongoing investigations into its synthesis, mechanism of action, and therapeutic potential are expected to yield further breakthroughs, solidifying its role in the advancement of medical science.
1804056-62-9 (4-(2-Carboxyethyl)-3-formylmandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)